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Compound of Interest

4-Bromo-7-
Compound Name:
(trifluoromethyl)quinoline

Cat. No.: B1339427

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-7-(trifluoromethyl)quinoline, with CAS number 89446-67-3, is a halogenated
quinoline derivative. The quinoline scaffold is a prominent heterocyclic structure found in
numerous natural and synthetic compounds with a broad spectrum of biological activities. The
presence of a bromine atom at the 4-position and a trifluoromethyl group at the 7-position
suggests its potential as a versatile intermediate in the synthesis of novel bioactive molecules.
While direct and extensive research on the biological properties of 4-Bromo-7-
(trifluoromethyl)quinoline is limited, the broader class of 4-substituted-7-
(trifluoromethyl)quinoline derivatives has demonstrated significant potential in medicinal
chemistry, particularly as analgesic, anti-inflammatory, and anticancer agents.

This technical guide provides a comprehensive overview of the known properties of 4-Bromo-
7-(trifluoromethyl)quinoline, its role as a synthetic precursor, and the biological activities and
experimental protocols associated with its closely related derivatives.

Chemical and Physical Properties

The fundamental physicochemical properties of 4-Bromo-7-(trifluoromethyl)quinoline are
summarized in the table below.
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Property Value Reference(s)
CAS Number 89446-67-3

Molecular Formula C1oHsBrFsN

Molecular Weight 276.05 g/mol

Appearance Solid

Purity Typically =97%

Safety Information: 4-Bromo-7-(trifluoromethyl)quinoline is classified as harmful if
swallowed, and causes skin and eye irritation. It may also cause respiratory irritation.
Appropriate personal protective equipment should be used when handling this compound.

Synthetic Applications

4-Bromo-7-(trifluoromethyl)quinoline is a key intermediate in the synthesis of various 4-
substituted quinoline derivatives. The bromine atom at the 4-position is a versatile functional
group that can be readily displaced by various nucleophiles, allowing for the introduction of
diverse functionalities.

A notable application is in the synthesis of 4-anilino-7-(trifluoromethyl)quinoline derivatives,
which have been investigated for their pharmacological activities.

General Synthetic Protocol for 4-Anilino-7-
(trifluoromethyl)quinoline Derivatives

This protocol is adapted from the synthesis of analogous compounds and can be applied to 4-
Bromo-7-(trifluoromethyl)quinoline.

Reaction:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1339427?utm_src=pdf-body
https://www.benchchem.com/product/b1339427?utm_src=pdf-body
https://www.benchchem.com/product/b1339427?utm_src=pdf-body
https://www.benchchem.com/product/b1339427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

G—Bromo-7-(trifluoromethyl)quinoline Leq

(Substituted AniIine) 11leq.
%
:G-Anilino-7-(trif|uoromethyl)quinoline Derivativa
A
Solvent (e.g., Ethanol)
Heat (Reflux)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Geed Cancer Cells in 96-well plate]

(Select Male Wistar Rats (150—20099 i
i Encubate for 24h (for attachmentD

Group Animals (n=6
( P ( D E’reat with varying concentrations of Test Compoun(D

(Fast Overnight (with water)) Eﬂcubate for 48-720

¢ ¢

Gdd MTT reagent to each weD
Administer Test Compound or Vehicle (p.o.)

'

Incubate for 4h (Formazan formation)

Enject Carrageenan (0.1 mL, 1%) into Paw) i

i Add Solubilization Buffer (e.g., DMSO)

(Measure Paw Volume at 0, 1, 2, 3, 4h) i
i Gead Absorbance at 570ner

(Calculate % Inhibition of Edema)
Calculate % Cell Viability and 1C50

Analyze Data Data Analysis

h post-administration

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quinoline Derivative

Inhibition

Cell Memb%ane

( )

ctivation

Inhibition

Transcription Factor
Activation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1339427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: 4-Bromo-7-(trifluoromethyl)quinoline
(CAS 89446-67-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339427#cas-number-89446-67-3-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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